Cas no 1542232-93-8 (N-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydroxylamine)

• Product Name: N-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydroxylamine
• CAS No: 1542232-93-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 6206126
• PubChem ID: 82686979
• Update Time: 2025-10-29

N-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydroxylamine
• N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine
• AKOS021004636
• EN300-1857944
• 1542232-93-8

• Inchi： 1S/C8H9N3O/c12-11-5-6-4-10-8-7(6)2-1-3-9-8/h1-4,11-12H,5H2,(H,9,10)
• InChI Key： LUVIDJFNHMGHOF-UHFFFAOYSA-N
• SMILES： ONCC1=CNC2C1=CC=CN=2

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on N-({1H-pyrrolo2,3-bpyridin-3-yl}methyl)hydroxylamine

Introduction to N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine (CAS No. 1542232-93-8)

N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine, identified by its CAS number 1542232-93-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition. The compound's molecular structure incorporates a pyrrolo[2,3-b]pyridine core, which is a fused bicyclic system consisting of a pyrrole ring and a pyridine ring, connected at the 2 and 3 positions. This particular arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The< strong>N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine molecule features a hydroxylamine functional group attached to a methyl-substituted pyrrolo[2,3-b]pyridine ring. The hydroxylamine moiety is known for its reactivity in various chemical transformations, including nucleophilic additions and redox reactions, which can be exploited in synthetic chemistry and medicinal chemistry applications. The presence of this group also suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug development.

Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds in drug design. Pyrrolo[2,3-b]pyridines, in particular, have been extensively studied due to their structural versatility and biological activity. For instance, derivatives of this scaffold have shown promise as inhibitors of kinases and other enzymes involved in cancer signaling pathways. The< strong>N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine compound, with its unique substitution pattern, may offer new insights into the development of targeted therapies.

In addition to its potential as a pharmacophore, the< strong>N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine molecule may serve as a key intermediate in the synthesis of more complex bioactive molecules. Its reactivity allows for further functionalization through various chemical reactions, enabling the creation of libraries of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The synthesis of< strong>N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The construction of the pyrrolo[2,3-b]pyridine core typically involves cyclization reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the hydroxylamine group and methyl group further refines the molecular structure. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in research and development.

The< strong>CAS No. 1542232-93-8 identifier ensures that researchers can reliably obtain and reference this compound through various suppliers. This standardized classification aids in maintaining consistency across different studies and publications. The compound's properties have been characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy, providing detailed insights into its molecular structure and purity.

In the context of drug discovery, the< strong>N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine molecule represents an exciting avenue for exploration. Its structural features suggest potential interactions with biological targets that are yet to be fully elucidated. Further research is needed to uncover its biological activity and therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be crucial in deciphering these properties and translating them into clinical applications.

The integration of computational methods into drug discovery has also accelerated the process of identifying promising candidates like< strong>N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine. Molecular modeling techniques can predict how this compound might interact with biological targets based on its structure. These predictions guide experimental efforts by highlighting key regions for optimization or modification. Such interdisciplinary approaches are essential for maximizing the efficiency of drug development programs.

The future prospects for< strong>N-({1H-pyrrolo[2,3-b]pyridin-3-yl}methyl)hydroxylamine are promising given its unique structural features and potential biological activity. As research continues to uncover new applications for heterocyclic compounds in medicine and biology, this molecule may play a significant role in developing innovative therapeutic strategies. The continued exploration of its properties will undoubtedly contribute to advancements in both academic research and industrial applications.